Cas no 1204820-65-4 (METHYL 3-AZABICYCLO[4.1.0]HEPTANE-1-CARBOXYLATE)

• Product Name: METHYL 3-AZABICYCLO[4.1.0]HEPTANE-1-CARBOXYLATE
• CAS No: 1204820-65-4
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 4562877
• PubChem ID: 68556671
• Update Time: 2025-06-13

METHYL 3-AZABICYCLO[4.1.0]HEPTANE-1-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• Methyl 3-azabicyclo[4.1.0]heptane-1-carboxylate
• METHYL 3-AZABICYCLO[4.1.0]HEPTANE-1-CARBOXYLATE

• Inchi： 1S/C8H13NO2/c1-11-7(10)8-4-6(8)2-3-9-5-8/h6,9H,2-5H2,1H3
• InChI Key： JMMJRILZEANEKT-UHFFFAOYSA-N
• SMILES： C12(C(OC)=O)C(C1)CCNC2

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on METHYL 3-AZABICYCLO[4.1.0]HEPTANE-1-CARBOXYLATE

Comprehensive Overview of METHYL 3-AZABICYCLO[4.1.0]HEPTANE-1-CARBOXYLATE (CAS No. 1204820-65-4)

METHYL 3-AZABICYCLO[4.1.0]HEPTANE-1-CARBOXYLATE (CAS No. 1204820-65-4) is a specialized bicyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique 3-azabicyclo[4.1.0]heptane scaffold makes it a valuable intermediate for synthesizing bioactive molecules, particularly in drug discovery and development. Researchers are increasingly exploring its potential in designing novel central nervous system (CNS) therapeutics, given its structural similarity to privileged pharmacophores.

The compound's methyl carboxylate functional group enhances its reactivity, enabling diverse derivatization pathways. This feature aligns with the growing demand for customizable building blocks in medicinal chemistry, as highlighted by recent publications in journals like Journal of Medicinal Chemistry. Its CAS No. 1204820-65-4 serves as a critical identifier for procurement and regulatory compliance, especially among researchers investigating neuroactive compounds or enzyme inhibitors.

Recent trends in AI-driven drug discovery have amplified interest in bicyclic structures like METHYL 3-AZABICYCLO[4.1.0]HEPTANE-1-CARBOXYLATE. Computational studies suggest its scaffold could interact with G-protein-coupled receptors (GPCRs), a hot topic in precision medicine research. Laboratories optimizing high-throughput screening protocols frequently inquire about its solubility and stability data—key parameters for assay development.

From a synthetic chemistry perspective, the compound's stereochemical complexity presents both challenges and opportunities. Patent filings indicate its utility in creating chiral auxiliaries for asymmetric synthesis, addressing the pharmaceutical industry's need for enantioselective catalysts. Its bicyclic [4.1.0] framework also shows promise in proteolysis-targeting chimera (PROTAC) design, a cutting-edge area in targeted protein degradation therapeutics.

Environmental and safety profiles of CAS No. 1204820-65-4 remain under active investigation, with particular focus on green chemistry applications. The compound's potential for biodegradable derivatization aligns with the sustainable synthesis movement, a major concern for modern pharmaceutical manufacturers. Analytical methods such as HPLC-MS and NMR are typically employed for purity verification, as discussed in recent ACS symposium reports.

Market analysts note rising demand for METHYL 3-AZABICYCLO[4.1.0]HEPTANE-1-CARBOXYLATE among contract research organizations (CROs), driven by its versatility in library synthesis for drug screening. The compound's azabicyclic core frequently appears in queries related to fragment-based drug design (FBDD), reflecting its relevance in contemporary hit-to-lead optimization strategies.

In summary, METHYL 3-AZABICYCLO[4.1.0]HEPTANE-1-CARBOXYLATE represents a multifaceted tool for modern chemical research. Its CAS No. 1204820-65-4 serves as a gateway to exploring innovative applications in drug development, catalysis, and material science, making it a compound of enduring scientific and industrial significance.